1-(4-benzylpiperidin-1-yl)-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)ethane-1,2-dione

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]ethane-1,2-dione
• InChI: InChI=1S/C29H33N3O3/c33-27(30-15-7-2-8-16-30)21-32-20-25(24-11-5-6-12-26(24)32)28(34)29(35)31-17-13-23(14-18-31)19-22-9-3-1-4-10-22/h1,3-6,9-12,20,23H,2,7-8,13-19,21H2
• InChI Key: NIWMBJRYGWCLIA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)N4CCC(CC4)CC5=CC=CC=C5
• Molecular Formula: C29H33N3O3
• Molecular Weight: 471.6 g/mol

Description

1-(4-benzylpiperidin-1-yl)-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C29H33N3O3 and its molecular weight is 471.601. The purity is usually 95%.
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Scientific Research Applications

Research Applications

• NMDA Receptor Ligands : Indole derivatives, including those similar to the queried compound, have been designed as ligands targeted to GluN2B/NMDA receptors. They show high binding affinity in displacement assays and are considered in neurological research (Gitto et al., 2011).

• Anticancer Activity : Certain derivatives of this compound have shown moderate-to-potent antiproliferative activities against various cancer cell lines, suggesting potential in cancer treatment research (Jiang, Xu, & Wu, 2016).

• Dual Inhibitor for Cholinesterase and Monoamine Oxidase : A derivative has been identified as a new cholinesterase and monoamine oxidase dual inhibitor, important for neurodegenerative disease treatment research (Bautista-Aguilera et al., 2014).

• HIV-1 Attachment Inhibitors : Some indole-based derivatives are potent inhibitors of HIV-1 attachment, interfering with viral gp120 interaction with host cell receptors, a crucial step in HIV infection (Wang et al., 2009).

• Neuroprotective Agents : Certain indole derivatives with similarities to the queried compound have shown antioxidant properties and GluN2B/NMDA receptor affinity, indicating potential as neuroprotective agents (Buemi et al., 2013).

• Anticonvulsant Activity : Related compounds have been evaluated for their anticonvulsant activity, showing effectiveness in various seizure models, contributing to epilepsy research (Kamiński, Rzepka, & Obniska, 2011).